Cas no 15201-08-8 (Pyridinium,1-(2-cyanoethyl)-, chloride (1:1))

• Product Name: Pyridinium,1-(2-cyanoethyl)-, chloride (1:1)
• CAS No: 15201-08-8
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 209018
• PubChem ID: 203789
• Update Time: 2025-04-19

Pyridinium,1-(2-cyanoethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-(2-cyanoethyl)-, chloride (1:1)
• 1-(2-Cyanoethyl)pyridin-1-ium chloride
• 1-Cyanoethylpyridinium chloride
• 3-Pyridiniumpropionitrile chloride
• 15201-08-8
• DTXSID20934398
• Pyridinium, 1-cyanoethyl-, chloride

• Inchi： 1S/C8H9N2.ClH/c9-5-4-8-10-6-2-1-3-7-10;/h1-3,6-7H,4,8H2;1H/q+1;/p-1
• InChI Key： PTMVUQDUNZWVNR-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)CCC#N

Computed Properties

• Exact Mass: 158.9751
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.67